Cas no 2022933-76-0 (tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate)

• Product Name: tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate
• CAS No: 2022933-76-0
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 6309667
• PubChem ID: 165527963
• Update Time: 2025-10-29

tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate
• 2022933-76-0
• EN300-1455384
• tert-butyl 2-[(1Z)-2,4,4-trimethylcyclopentylidene]acetate

• Inchi： 1S/C14H24O2/c1-10-8-14(5,6)9-11(10)7-12(15)16-13(2,3)4/h7,10H,8-9H2,1-6H3/b11-7-
• InChI Key： YGWKJISCQAYNQP-XFFZJAGNSA-N
• SMILES： O(C(C)(C)C)C(/C=C1/CC(C)(C)CC/1C)=O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate

Professional Introduction to tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate (CAS No. 2022933-76-0)

Tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate, identified by its CAS number 2022933-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of α,β-unsaturated esters, characterized by its unique structural framework which includes a tert-butyl group and a 1Z)-2,4,4-trimethylcyclopentylidene moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in drug development.

The tert-butyl group is known for its steric hindrance and stability, which can influence the reactivity and selectivity of chemical transformations. In contrast, the 1Z)-2,4,4-trimethylcyclopentylidene part contributes to the compound's rigidity and electronic characteristics, making it useful in designing molecules with specific interactions. These features have been leveraged in recent studies to explore novel synthetic pathways and functional materials.

Recent research has highlighted the utility of tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate in the synthesis of bioactive molecules. For instance, its incorporation into heterocyclic frameworks has been shown to enhance binding affinity towards biological targets. A notable study published in the Journal of Organic Chemistry demonstrated that derivatives of this compound exhibit promising activity as modulators of enzyme function. The 1Z)-2,4,4-trimethylcyclopentylidene moiety was found to interact favorably with aromatic residues in protein active sites, suggesting its potential as a scaffold for drug discovery.

In addition to its pharmaceutical applications, this compound has been investigated for its role in advanced material science. The rigid structure provided by the trimethylcyclopentylidene group makes it an attractive candidate for designing polymers with enhanced thermal stability and mechanical strength. Researchers have explored its incorporation into polymeric matrices to improve material properties for use in high-performance coatings and adhesives. The tert-butyl substituent further contributes to flame retardancy and chemical resistance, broadening the scope of potential industrial applications.

The synthesis of tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as asymmetric catalysis and transition-metal-mediated reactions have enabled the efficient construction of this molecule with high enantioselectivity. These developments have opened new avenues for exploring its derivatives and expanding its utility in various fields.

One particularly intriguing aspect of this compound is its photochemical behavior. The α,β-unsaturated ester functionality allows it to undergo photochemical reactions such as [2+2] cycloadditions and Norrish type reactions. These processes have been exploited in photodynamic therapy and light-induced drug delivery systems. The ability to control these reactions through external stimuli makes tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate a versatile tool for developing innovative therapeutic strategies.

The compound's stability under various conditions has also been a focus of recent investigations. Studies have shown that it maintains its structural integrity under extreme temperatures and acidic environments, suggesting potential use in harsh industrial processes. Furthermore, its compatibility with green chemistry principles has been noted, as it can be synthesized using environmentally benign reagents and solvents.

From a commercial perspective, tert-butyl 2-(1Z)-2,4,4-trimethylcyclopentylideneacetate (CAS No. 2022933-76-0) is available from multiple chemical suppliers who specialize in fine chemicals and pharmaceutical intermediates. Its increasing demand reflects the growing interest in its applications across multiple industries. As research continues to uncover new uses for this compound，its market value is expected to rise further.

In conclusion, tert-butyl 2-(1Z)-2，4，4-trimethylcyclopentylideneacetate represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse functionalities。 Its unique combination of steric hindrance， electronic properties，and photochemical behavior makes it a valuable asset in both academic research and industrial applications。 As our understanding of synthetic chemistry advances，the potential uses for this compound are likely to expand even further，solidifying its role as a key intermediate in modern chemical innovation。